Cas no 104086-08-0 (1,1'-Biphenyl,2,3,4,4'-tetrachloro-2'-(methylsulfonyl)-)

• Product Name: 1,1'-Biphenyl,2,3,4,4'-tetrachloro-2'-(methylsulfonyl)-
• CAS No: 104086-08-0
• MF: C₁₃H₈Cl₄O₂S
• MW: 370.078418731689
• CID: 184754
• PubChem ID: 190697
• Update Time: 2025-04-19

1,1'-Biphenyl,2,3,4,4'-tetrachloro-2'-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,3,4,4'-tetrachloro-2'-(methylsulfonyl)-
• 1,2,3-trichloro-4-(4-chloro-2-methylsulfonylphenyl)benzene
• 2,3,4,4'-Tetrachloro-2'-(methylsulfonyl)-1,1'-biphenyl
• DTXSID50146260
• 1,1'-Biphenyl, 2,3,4,4'-tetrachloro-2'-(methylsulfonyl)-
• 104086-08-0

• Inchi： 1S/C13H8Cl4O2S/c1-20(18,19)11-6-7(14)2-3-8(11)9-4-5-10(15)13(17)12(9)16/h2-6H,1H3
• InChI Key： APPVGCZEAVPIFW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(=CC=1S(C)(=O)=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 367.90014
• Monoisotopic Mass: 367.9
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.514
• Boiling Point: 517.7°C at 760 mmHg
• Flash Point: 266.9°C
• Refractive Index: 1.605
• PSA: 34.14
• LogP: 6.45150